4-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3,5-dimethoxyphenyl)triazol-4-amine
• InChI: InChI=1S/C20H17N5O4S/c1-26-13-6-12(7-14(8-13)27-2)25-19(21)18(23-24-25)20-22-15(9-30-20)11-3-4-16-17(5-11)29-10-28-16/h3-9H,10,21H2,1-2H3
• InChI Key: ZJCBKMFQBLSTQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC5=C(C=C4)OCO5)N)OC
• Molecular Formula: C20H17N5O4S
• Molecular Weight: 423.4 g/mol
• CAS No.: 1207052-58-1

Description

4-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(3,5-dimethoxyphenyl)-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H17N5O4S and its molecular weight is 423.45. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antitumor Activity

• The compound 4-(tert-butyl)-5-(1H-1,2,4-triazol-1-yl)-N-(2-hydroxy-3,5-diiodinebenzyl)thiazol-2-amine, which shares a structural similarity with the requested compound, was found to have significant antitumor activity. It showed an IC50 value of 26 μM against the Hela cell line, suggesting potential in cancer research (叶姣 et al., 2015).

Antimicrobial Activities

• Novel 1,2,4-triazole derivatives, similar to the requested compound, have been synthesized and evaluated for their antimicrobial activities. These compounds demonstrated effectiveness against various microorganisms, indicating their potential in developing new antimicrobial agents (Bektaş et al., 2007).
• A series of triazolo-thiadiazoles integrated with benzofuran and pyrazole moieties, closely related to the chemical structure , exhibited promising antimicrobial activities when compared with the standard drug chloramphenicol (Idrees et al., 2019).

Corrosion Inhibition

• Thiazoles, which are structurally related to the requested compound, have been studied for their application as corrosion inhibitors. They have shown high inhibition efficiencies, suggesting their potential use in protecting metals from corrosion (Farahati et al., 2019).

Plant Growth Regulation

• Some derivatives of N-substituted benzylidene-4-ferrocenyl-5-(1H-1,2,4-triazol-1-yl)-1,3-thiazol-2-amine, a compound similar to the one , have shown degrees of plant growth regulatory and antifungal activities. This suggests potential applications in agriculture (Yu et al., 2007).

Immunocompetent Cell Effects

• Novel derivatives of 1,2,4-triazole and 1,3,4-thiadiazole, closely related to the requested compound, were synthesized and evaluated for their cytotoxicity on immunocompetent cells. This indicates potential applications in immunology and drug discovery (Mavrova et al., 2009).